Cas no 26342-16-5 (Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester)

• Product Name: Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester
• CAS No: 26342-16-5
• MF: C₁₃H₁₉O₅P
• MW: 286.260725259781
• CID: 242640
• PubChem ID: 13088906
• Update Time: 2025-04-19

Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(diethoxyphosphinyl)-, ethyl ester
• ethyl 3-diethoxyphosphorylbenzoate
• 3-Diaethoxyphosphoryl-benzoesaeure-aethylester
• 3-diethoxyphosphoryl-benzoic acid ethyl ester
• 3-(Diethoxy-phosphoryl)benzoic acid ethyl ester
• 26342-16-5
• DTXSID30517818
• Diethyl (3-ethoxycarbonylphenyl)phosphonate
• MFCD03844386
• Benzoic acid, 3-(diethoxyphosphinyl)-, ethyl ester
• Ethyl 3-(diethoxyphosphoryl)benzoate
• AKOS017343357
• J-520812
• 3-(DIETHOXY-PHOSPHORYL)-BENZOIC ACID ETHYL ESTER

• Inchi： 1S/C13H19O5P/c1-4-16-13(14)11-8-7-9-12(10-11)19(15,17-5-2)18-6-3/h7-10H,4-6H2,1-3H3
• InChI Key： RDMUANMMZKZKJO-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C(=O)OCC)C=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 286.09700
• Monoisotopic Mass: 286.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 71.64000
• LogP: 2.75470